Cas no 1891464-80-4 (1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine
• CAS No: 1891464-80-4
• MF: C₁₁H₁₂BrF₂N
• MW: 276.120489120483
• CID: 6068724
• PubChem ID: 117441730
• Update Time: 2025-08-03

1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine
• 1-[1-(4-bromo-2,6-difluorophenyl)cyclopropyl]ethan-1-amine
• 1891464-80-4
• EN300-1926082

• Inchi： 1S/C11H12BrF2N/c1-6(15)11(2-3-11)10-8(13)4-7(12)5-9(10)14/h4-6H,2-3,15H2,1H3
• InChI Key： RKHGVMJBHKXNAJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1(C(C)N)CC1)F

Computed Properties

• Exact Mass: 275.01212g/mol
• Monoisotopic Mass: 275.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine

Introduction to 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine (CAS No. 1891464-80-4)

1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1891464-80-4, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The presence of both bromine and fluorine substituents in its aromatic ring, coupled with a cyclopropyl side chain, makes it an intriguing candidate for further investigation.

The molecular structure of 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine is characterized by a benzene ring substituted with bromine at the 4-position and fluorine atoms at the 2 and 6 positions. This arrangement imparts a high degree of electronic richness to the aromatic system, which can influence its reactivity and interactions with biological targets. Additionally, the cyclopropyl group attached to the ethylamine moiety introduces steric constraints that may modulate the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in cancer progression. The structural motifs present in 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine suggest that it may interact with proteins in ways that could disrupt critical signaling pathways. For instance, the brominated aromatic ring is often found in molecules that exhibit kinase inhibition properties, while the fluorinated substituents can enhance metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential application in oncology research. Current studies indicate that analogs with similar structural features have shown activity against multiple kinases, including those overexpressed in resistant tumor variants. The cyclopropyl group, in particular, has been identified as a key pharmacophore in several lead compounds that have advanced into clinical trials. Its ability to occupy narrow binding pockets within target proteins can lead to high-affinity interactions.

The synthesis of 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine presents unique challenges due to the sensitivity of the functional groups involved. The brominated aromatic ring requires careful handling to prevent unwanted side reactions, while the introduction of the cyclopropyl group necessitates precise stereocontrol. Advances in synthetic methodologies have enabled more efficient routes to such complex molecules, making their exploration more feasible than ever before.

Recent computational studies have begun to unravel the mechanistic aspects of how this compound might interact with biological targets. Molecular docking simulations suggest that it can bind to active sites of kinases with high precision due to its optimized shape and charge distribution. Additionally, quantum mechanical calculations have provided insights into how the electron-withdrawing effects of fluorine atoms can modulate the compound's reactivity and binding interactions.

In vivo studies using 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine or its derivatives have shown promising preliminary results. Animal models have demonstrated that certain analogs can inhibit tumor growth by disrupting key signaling cascades involved in cell proliferation and survival. These findings are particularly encouraging given the prevalence of kinase-driven cancers and the limitations of existing treatments.

The development of next-generation pharmaceuticals often relies on interdisciplinary approaches that combine synthetic chemistry, computational modeling, and biological testing. 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine exemplifies this integrated approach by leveraging structural features identified through medicinal chemistry principles alongside cutting-edge computational techniques. Such collaborations are essential for accelerating the discovery and optimization of novel therapeutic agents.

The future prospects for 1-1-(4-bromo-2,6-difluorophenyl)cyclopropylethan-1-amine are bright, particularly as research efforts continue to refine synthetic strategies and explore new biological targets. Its unique combination of structural elements makes it a versatile scaffold for generating libraries of compounds with tailored properties. By further investigating its potential applications in drug discovery, scientists hope to uncover new treatments for a wide range of diseases.